ABSTRACTResidual elements (Cu, Ni and Sn) of various contents have been added to a low-carbon steel to simulate the scenario of increased use of scrap during steel production. The samples were oxidized in air to represent reheating before hot rolling, using thermogravimetry analysis (TGA). Scanning electron microscopy (SEM) and energy dispersive spectrometry (EDS) were employed to investigate the microstructure and the enrichments at the oxide/metal interface. Results showed the residual elements had an impact on the roughness of the scale/metal interface, internal Fe oxides formation, the amount of Ni&Cu enriched Fe phase and Cu&Sn enriched liquid phase at the interface, and the depth and spacing of the liquid phase penetrations along the grain boundaries. Thermodynamic simulation predicted the effect of residual elements on liquid phases formation at the interface, with good agreement between prediction and experimental results. The influence of residual elements on the oxidation rate was discussed.

ABSTRACTInsights into the kinetics occurring during the combined blown (top and bottom blowing) oxygen steelmaking process, particularly at the impact and emulsion zones within separate reactors, can provide a deeper understanding of the refining mechanism in steelmaking. A dynamic model has been developed that can predict the contributions of various refining processes such as decarburization, desiliconization, demanganization, and dephosphorization. The model considers gas–metal interactions at the impact zone and slag–metal–gas interactions at the emulsion zone in an oxygen steelmaking converter. The model includes sub-models for lime dissolution and heat loss calculation. FactSage™ software and its macro programming facility were employed to integrate thermochemical and kinetic information into the model. The model predicts the temperature, composition, and volume of several phases involved in the process. The model predictions transient metal and slag compositions and metal bath temperature, were found to be consistent with the plant data.

ABSTRACTThis paper targets at the calculation of in-service deformation of a flange in a billet continuous casting machine due to thermal loading. In this regard, first, the thermal analyses of the mould will be thoroughly and accurately conducted. Henceforth, the heat flux profile from the melt to the mould is derived from the literature and, based on the limited temperature measurements, it is calibrated for the understudy mould. Moreover, for the upper part of the meniscus, the effect of radiation is considered as a heat flux profile with an exponential function. Subsequently, the thermo-mechanical analysis is conducted by applying the thermal load, as a temperature distribution, on the corresponding finite element (FE) model. The results of the analysis for the critical flange showed that the calculated deformation at the critical point, 1.08 mm, is close to the value reported by the manufacturer which is 1.25 mm.

ABSTRACTThe volatilization behaviour of CaCl2-containing basic oxygen furnace (BOF) slags was investigated in laboratory at steelmaking temperature. During the melting process, the volatilization ratio was measured, and the volatile compounds were collected with some conductive tapes. Thermogravimetric analysis was conducted to clarify the volatilization of CaCl2-containing slags, and the volatilization ratio was also calculated by the thermodynamic software HSC. It was found that volatilization takes place in both CaCl2-containing and CaF2-containing BOF slags, but their influential mechanisms are different. FeCl2 is the main volatile compound in CaCl2-containing BOF slags. The increasing contents of CaCl2 and FeO in these slags are favourable for volatilization, while higher slag basicity plays the opposite role. In the case of CaF2-containing BOF slags, the volatilization compounds have little relation to the FeO content in the slags, and the volatilization ratio is smaller than that of CaCl2-containing BOF slag.

ABSTRACTIn the present research, the inclined plane test (IPT) and an author-developed advanced mathematical model were used to determine the viscosity of ladle-refining + CaF2 powder containing 3–10% CaF2 (LRC powder). The ladle slag powder is composed of such compounds as CaO, Al2O3, SiO2 containing percentages of CaF2 to make special changes to the chemical and physical properties of the compound. The procedure for determination of the viscosity obtained by IPT method was supported using a high-temperature viscometer. The results showed that the ribbon lengths of LRC powder obtained by using the IPT method were related to an Arrhenius relationship of viscosity. Furthermore, from the advanced mathematical relationships, it was found that there is a very close relationship between the oxygen-to-silicon molar ratio (O/Si), basic/acidic oxide molar ratio (B/A), the number of non-bridging oxygen per tetrahedrally-coordinated atoms (NBO/T), and the chemical compositions of LRC powder. Hence, the advanced mathematical relationships from the software output, and Statistical Package for the Social Sciences (SPSS), were used to determine the prediction model of the viscosity of LRC powder based on its chemical composition. This model had a very good correlation with the actual values obtained.

ABSTRACTIt is imperative to reduce the pollution and energy consumption in the blast furnace ironmaking process. High pellets operation is a developing direction in the future. The function of blast furnace slag system cannot be ignored. In order to balance the MgO content in blast furnace slag and improve the metallurgical properties of pellets in the high pellets ratio operation, the research on MgO-bearing pellets is necessary. In this paper, the metallurgical properties of MgO-bearing pellets and the properties of blast furnace slag effect by MgO in different raw material conditions, especially for Vanadium Titanomagnetite, were analysed and summarized. This review provided a reference for the development of MgO-bearing pellets and the performance of blast furnace slag effect by MgO. It is hoped to reduce pollution and promote the technical progress of blast furnace ironmaking.

ABSTRACTIn this study, a novel thermo-mechanical controlled processing (TMCP) schedule, based on ultrafast cooling (UFC), was used to fabricate heavy gauge X80 pipeline steels for solving the low qualification drop-weight-tear test (DWTT) properties. The microstructures of the X80 pipeline steels were all composed of quasi-polygonal, acicular ferrite (AF), and granular bainite (GB) produced by Laminar Cooling (LC) and UFC. The grain sizes were finer and the average length of HAG was higher produced by UFC. The main strengthening mechanisms in LC-process steel were grain strengthening and precipitation strengthening, and dislocation strengthening. However, the main strengthening contribution in UFC-process was related to grain strengthening and dislocation strengthening. The decrease in strength induced by reducing Nb, Mo, and Cr contents in UFC steel was compensated by increasing the contribution of grain strengthening. In conclusion, the low-cost X80 pipeline steels can be produced by UFC without degradation of strength and toughness.

ABSTRACTThe formation mechanism of the clogging layer of the alumina-carbon submerged entry nozzle in the smelting process of rare earth Q355 steel was investigated in this paper. First, the inclusions in the molten steel were discovered to be primarily composed of CaAl2O4, MgO, CaS, and CeAlO3. The mass fraction of solid inclusions increases as the rare earth content increases, and the proportion of inclusions, primarily CaAl2O4, changes. Calcium titanate and cerium aluminate formation can be inhibited by high [Ca] content. XRD and scanning electron microscopy were then used to examine the phase composition and morphology of the inner and outer arcs of the clogging nodules. The clogging was found to be divided into three layers: the nozzle matrix, the reaction layer, and the steel layer. Finally, it is concluded that the dissolution of C element in refractory material is the cause of nozzle blockage, and the core cause of nozzle blockage is the deposition of Al2O3, CaAl2O4, and rare earth compounds. Meanwhile, solutions to nozzle blockage are provided from the perspectives of top slag optimization, the deoxidization process, the calcium treatment process, and protective pouring.

ABSTRACTThe current research introduces a low-cost strategy to improve strength-ductility-toughness balance in low-carbon steel containing 0.08 wt-% carbon by simple heat treatment. As the intercritical annealing temperature increased, the fraction of martensite enhanced. By increasing the annealing temperature from 770 to 830°C, the hardness of dual-phase steel was increased from 183 HV to 212 HV, which was due to the increment of martensite fraction from 0.28 to 0.49. The strength of all dual-phase steel samples produced by intercritical annealing treatment was higher than that of the initial sample owing to the presence of hard martensite in the soft ferrite. The interesting point was that the ductility of the dual-phase steels was almost the same as the initial sample. This led to a remarkable increase in the toughness of dual-phase steels compared to the initial sample. All dual-phase steels revealed a perfect ductile fracture.

ABSTRACTThe temperature control of molten steel is essential to ensure operational stability in a steelmaking plant. The calculation of thermal losses in the steelmaking plant’s operations depends on highly dynamic variables, which motivates the construction of predictive models for the steel temperature. This paper proposed a hybrid ensemble method using multiple linear and random forest regression to predict the end molten steel temperature at the secondary refining required to achieve a target tundish temperature. Combining these two methods makes it possible to account for the linear and non-linear relationships in the data. The implemented models were trained on industrial data, and their performance was assessed using root mean squared error (RMSE) and a custom accuracy metric. The results showed that the proposed hybrid method achieves up to 5% better accuracy compared to linear regression or random forest regression methods alone, thus can enhance molten steel prediction in steelmaking plants.